Cas no 2137736-69-5 (4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)-)

• Product Name: 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)-
• CAS No: 2137736-69-5
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 5263793
• Update Time: 2025-08-05

4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)-

• Inchi： 1S/C12H26N2/c1-10(2)14(11(3)4)12(5)6-8-13-9-7-12/h10-11,13H,6-9H2,1-5H3
• InChI Key： QDBYFCOTNJXGMD-UHFFFAOYSA-N
• SMILES： N1CCC(C)(N(C(C)C)C(C)C)CC1

Additional information on 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)-

Introduction to 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- (CAS No. 2137736-69-5)

4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)-, identified by its Chemical Abstracts Service (CAS) number 2137736-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple substituents, including a methyl group at the 4-position and two isobutyl groups at the N positions, contributes to its unique chemical properties and potential applications in drug development.

The molecular structure of 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- features a piperidine ring substituted with a methyl group at the 4-position and two N-isobutyl groups. This specific arrangement imparts distinct steric and electronic characteristics to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The compound’s solubility, stability, and reactivity profile are influenced by these substituents, which can be fine-tuned to optimize its pharmacological properties.

In recent years, there has been growing interest in piperidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The structural motif of piperidine is frequently incorporated into drug candidates targeting various diseases, including cancer, neurological disorders, and infectious diseases. The compound 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- represents an advanced derivative with potential applications in these areas.

One of the most compelling aspects of 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- is its utility as a building block in medicinal chemistry. Its unique structural features allow for modifications that can enhance binding affinity to biological targets, improve metabolic stability, and reduce toxic side effects. Researchers have leveraged this compound to develop novel inhibitors and modulators for enzymes and receptors involved in critical cellular pathways.

Recent studies have highlighted the importance of piperidine derivatives in oncology research. For instance, compounds with similar structural scaffolds have been investigated for their potential to inhibit kinases and other enzymes overexpressed in cancer cells. The presence of bulky isobutyl groups in 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- may contribute to favorable interactions with these targets, potentially leading to the discovery of new anticancer agents.

Another area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives have been explored as potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease due to their ability to modulate neurotransmitter systems. The specific substitution pattern of 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- may confer properties that make it an effective candidate for further investigation in this field.

The synthesis of 4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing complex piperidine derivatives like this one.

In conclusion,4-Piperidinamine, 4-methyl-N,N-bis(1-methylethyl)- (CAS No. 2137736-69-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development.